Ethyl 4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylate
Cat. No. B8723886
M. Wt: 239.31 g/mol
InChI Key: VVJUBADSDVPPAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07439368B2
Procedure details
To 4-(2-pyrrolidon-1-yl)cyclohexylcarboxylic acid are added ethanol (30 mL, 10V/W) and conc. sulfuric acid (0.4 g, 0.2 W/W), and the mixture is heated to reflux for 3.5 hours. After cooling the reaction solution to 10° C., sodium bicarbonate (powder) is thereto added. After foaming is stopped, ethanol is evaporated under reduced pressure. The residue is extracted with ethyl acetate and saturated brine. The resultant solution is dried over magnesium sulfate and evaporated to remove the solvent under reduced pressure to give ethyl 4-(2-pyrrolidon-1-yl)cyclohexylcarboxylate (oil, 2.3 g, 102%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
102%
Identifiers
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REACTION_CXSMILES
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[N:1]1([CH:7]2[CH2:12][CH2:11][CH:10]([C:13]([OH:15])=[O:14])[CH2:9][CH2:8]2)[CH2:5][CH2:4][CH2:3][C:2]1=[O:6].S(=O)(=O)(O)O.C(=O)(O)[O-].[Na+].[CH2:26](O)[CH3:27]>>[N:1]1([CH:7]2[CH2:8][CH2:9][CH:10]([C:13]([O:15][CH2:26][CH3:27])=[O:14])[CH2:11][CH2:12]2)[CH2:5][CH2:4][CH2:3][C:2]1=[O:6] |f:2.3|
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Inputs
Step One
|
Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
N1(C(CCC1)=O)C1CCC(CC1)C(=O)O
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Name
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Quantity
|
0.4 g
|
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Type
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reactant
|
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Smiles
|
S(O)(O)(=O)=O
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Name
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Quantity
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30 mL
|
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Type
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reactant
|
|
Smiles
|
C(C)O
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Step Two
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
C([O-])(O)=O.[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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10 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 3.5 hours
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Duration
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3.5 h
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CUSTOM
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Type
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CUSTOM
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Details
|
ethanol is evaporated under reduced pressure
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
The residue is extracted with ethyl acetate and saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
The resultant solution is dried over magnesium sulfate
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated
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CUSTOM
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Type
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CUSTOM
|
|
Details
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to remove the solvent under reduced pressure
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
N1(C(CCC1)=O)C1CCC(CC1)C(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.3 g | |
| YIELD: PERCENTYIELD | 102% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
